Cas no 1213553-83-3 ((2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1213553-83-3
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6239383
• PubChem ID: 66514209
• Update Time: 2025-05-23

(2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol
• (r)-2-Amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol
• CS-0353017
• EN300-1854506
• 1213553-83-3
• AKOS015928706

• Inchi： 1S/C9H11F2NO2/c1-14-9-6(8(12)4-13)2-5(10)3-7(9)11/h2-3,8,13H,4,12H2,1H3/t8-/m0/s1
• InChI Key： HCCJJCHWZBQUKB-QMMMGPOBSA-N
• SMILES： FC1=CC(=CC(=C1OC)[C@H](CO)N)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol

(2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol: A Comprehensive Overview

The compound (2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol with CAS No. 1213553-83-3 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable subject for research and potential applications in drug development. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements related to this compound.

Structural Analysis and Key Features

The molecular structure of (2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol is notable for its chiral center at the second carbon atom, which imparts the (R)-configuration. This stereochemistry is critical for determining the compound's pharmacokinetic properties and biological activity. The molecule consists of an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring with fluorine and methoxy substituents. The presence of these groups introduces a range of potential interactions with biological systems, including hydrogen bonding and π-π stacking.

Recent studies have highlighted the importance of the (R)-configuration in modulating the compound's bioavailability and efficacy. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to explore how these functional groups influence the compound's interaction with target proteins. These insights have paved the way for optimizing the compound's design for therapeutic applications.

Synthesis and Chemical Properties

The synthesis of (2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Key steps include nucleophilic aromatic substitution, reduction reactions, and stereochemical control during the formation of the chiral center. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound.

Chemical characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the compound's structure and purity. These analyses have also provided insights into its physical properties, including melting point, solubility, and stability under various conditions.

Biological Activity and Therapeutic Potential

(2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol has demonstrated promising biological activity in preclinical studies. It has been shown to exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, recent research has explored its role as a modulator of ion channels, which could have implications for treating neurological disorders.

In vitro studies have revealed that this compound interacts selectively with G-protein coupled receptors (GPCRs), suggesting its potential as a lead molecule for drug discovery. Furthermore, its ability to cross the blood-brain barrier has been validated through pharmacokinetic studies in animal models.

Applications in Drug Development

The unique combination of structural features in (2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan-1-ol makes it an attractive candidate for drug development. Its ability to modulate multiple biological targets suggests that it could be used as a multi-target drug for complex diseases such as cancer or neurodegenerative disorders.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing this compound's pharmacokinetic profile while maintaining its therapeutic efficacy. These efforts include modifying its functional groups to enhance solubility and reduce toxicity.

Future Directions and Research Opportunities

The continued exploration of (2R)-2-amino-2-(3,5-difluoro-2-methoxyphenyl)ethan